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Compound of Interest

Compound Name: Azido-PEG13-acid

Cat. No.: B11935907 Get Quote

An In-depth Technical Guide to Azido-PEG13-acid

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This guide provides a detailed overview of the chemical

structure and molecular weight of Azido-PEG13-acid, a bifunctional linker commonly employed

in bioconjugation, drug delivery, and proteomics.

Chemical Properties and Structure
Azido-PEG13-acid is a derivative of polyethylene glycol (PEG) that features an azide (-N3)

group at one terminus and a carboxylic acid (-COOH) group at the other. The PEG chain

enhances the solubility and biocompatibility of molecules to which it is attached. The terminal

functional groups allow for covalent attachment to other molecules. The azide group can

participate in "click chemistry" reactions, such as the copper-catalyzed azide-alkyne

cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC), providing a

highly efficient and specific method for conjugation. The carboxylic acid group can be activated

to react with primary amines, forming stable amide bonds.

The nomenclature "PEG13" in this compound refers to the 13 oxygen atoms within the

polyethylene glycol backbone. This consists of 12 repeating ethylene glycol units and one ether

oxygen in the linker adjacent to the carboxylic acid.

A summary of the key quantitative data for Azido-PEG13-acid is presented in the table below.
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Property Value Reference

Molecular Formula C29H57N3O15 [1][2]

Molecular Weight 687.77 g/mol [1][2]

SMILES
O=C(O)CCO(CCO)12CCN=

[N+]=[N-]
[1]

Structural Visualization
To further elucidate the structure of Azido-PEG13-acid, a simplified block diagram is provided

below. This diagram illustrates the linear arrangement of the key functional components of the

molecule.

Azide Group PEG Linker Carboxylic Acid Group

N3 (CH2CH2O)12 Ethylene Glycol Units COOH

Click to download full resolution via product page

Caption: Simplified block diagram of the Azido-PEG13-acid structure.

Experimental Protocols
As this guide focuses on the fundamental chemical properties of Azido-PEG13-acid, detailed

experimental protocols for its use are not included. The specific methodologies for

bioconjugation or surface modification will vary depending on the substrate and the desired

outcome. Researchers should refer to established protocols for azide-alkyne cycloaddition

reactions or carbodiimide-mediated amide bond formation for specific experimental details. The

choice of catalyst (for CuAAC), solvent, temperature, and reaction time are critical parameters

that must be optimized for each specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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